Cas no 1187167-36-7 (3-(2,4-Dimethylbenzoyl)quinoline)

• Product Name: 3-(2,4-Dimethylbenzoyl)quinoline
• CAS No: 1187167-36-7
• MF: C₁₈H₁₅NO
• MW: 261.317804574966
• MDL: MFCD13153129
• CID: 4787700
• Update Time: 2026-02-27

3-(2,4-Dimethylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethylbenzoyl)quinoline
• (2,4-Dimethylphenyl)(quinolin-3-yl)methanone

• MDL： MFCD13153129
• Inchi： 1S/C18H15NO/c1-12-7-8-16(13(2)9-12)18(20)15-10-14-5-3-4-6-17(14)19-11-15/h3-11H,1-2H3
• InChI Key： QBKLJBZEDNRVMB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=CC2=C1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(2,4-Dimethylbenzoyl)quinoline

Introduction to 3-(2,4-Dimethylbenzoyl)quinoline (CAS No: 1187167-36-7) and Its Emerging Applications in Chemical Biology

3-(2,4-Dimethylbenzoyl)quinoline, identified by the chemical identifier CAS No: 1187167-36-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of 2,4-dimethylbenzoyl substituents in its molecular structure enhances its interactability with biological targets, making it a promising candidate for further research and development.

The molecular structure of 3-(2,4-Dimethylbenzoyl)quinoline consists of a quinoline core appended with a 2,4-dimethylbenzoyl group. This configuration imparts specific electronic and steric properties that influence its binding affinity and specificity towards various biological macromolecules. The quinoline moiety is known for its ability to interfere with DNA replication and transcription in microbial pathogens, while the 2,4-dimethylbenzoyl group can modulate enzyme activity through covalent or non-covalent interactions. Such structural features make this compound a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3-(2,4-Dimethylbenzoyl)quinoline as a lead compound for drug discovery. Studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. For instance, preliminary in vitro assays have shown that this compound can disrupt the activity of tyrosine kinases, which are critical mediators of signal transduction pathways in malignant cells. The 2,4-dimethylbenzoyl substituent appears to play a pivotal role in stabilizing the transition state of these enzymatic reactions, thereby enhancing inhibitory efficacy.

In addition to its anticancer potential, 3-(2,4-Dimethylbenzoyl)quinoline has been investigated for its antimicrobial properties. Quinoline derivatives are historically recognized for their ability to target bacterial enzymes such as DNA gyrase and topoisomerase II. The introduction of the 2,4-dimethylbenzoyl group may further optimize the compound's interaction with these targets, potentially leading to improved activity against drug-resistant strains. Preliminary results from microbiological assays indicate that this compound exhibits notable efficacy against Gram-positive and Gram-negative bacteria, suggesting its utility in developing novel antibiotics or antimicrobial agents.

The synthesis of 3-(2,4-Dimethylbenzoyl)quinoline involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzaldehyde derivatives and quaternary ammonium salts derived from quinoline. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating further mechanistic studies and application development.

From a pharmacokinetic perspective, the metabolic stability and bioavailability of 3-(2,4-Dimethylbenzoyl)quinoline are critical factors that determine its clinical viability. Computational modeling has been employed to predict how the 2,4-dimethylbenzoyl group influences metabolic pathways, providing insights into potential drug-drug interactions and side effects. These studies are essential for optimizing dosing regimens and minimizing adverse reactions in future clinical trials.

The growing interest in quinoline derivatives has also spurred research into their role in neurodegenerative diseases. Quinolines have been shown to modulate neurotransmitter receptors and ion channels, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 3-(2,4-Dimethylbenzoyl)quinoline, particularly the presence of the 2,4-dimethylbenzoyl moiety, may confer additional benefits in modulating neuronal activity or protecting against oxidative stress associated with these disorders.

In conclusion,3-(2,4-Dimethylbenzoyl)quinoline (CAS No: 1187167-36-7) represents a promising compound with diverse biological activities stemming from its quinoline core and 2,4-dimethylbenzoyl substituent. Ongoing research is elucidating its mechanisms of action across multiple therapeutic areas, including oncology and antimicrobial applications. As synthetic methodologies continue to evolve and computational tools provide deeper insights into molecular interactions,3-(2,4-Dimethylbenzoyl)quinoline is poised to emerge as a valuable asset in the pharmaceutical arsenal against various diseases.